Cas no 51944-67-3 ((e)-n-benzylbut-2-enamide)

(e)-n-benzylbut-2-enamide structure
(e)-n-benzylbut-2-enamide structure
Product Name:(e)-n-benzylbut-2-enamide
CAS No:51944-67-3
MF:C11H13NO
MW:175.227022886276
CID:1575385
PubChem ID:2313079
Update Time:2025-04-21

(e)-n-benzylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (e)-n-benzylbut-2-enamide
    • 2-Butenamide, N-(phenylmethyl)-
    • ZINC03176896
    • AC1M4Q4E
    • SureCN2024199
    • 2-Butenamide,N-(phenylmethyl)-
    • HMS1749C06
    • (E)-N-benzyl-but-2-enoic acid amide
    • AKOS001024078
    • 2-Butenamide, N-(phenylmethyl)-; ZINC03176896; AC1M4Q4E; SureCN2024199; 2-Butenamide,N-(phenylmethyl)-; HMS1749C06; (E)-N-benzyl-but-2-enoic acid amide; AKOS001024078;
    • (2E)-N-benzylbut-2-enamide
    • SCHEMBL2024199
    • SCHEMBL2024201
    • Z27749594
    • QLDAZEKDPMBLOR-QHHAFSJGSA-N
    • N-Benzylcrotonamide
    • 51944-67-3
    • Inchi: 1S/C11H13NO/c1-2-6-11(13)12-9-10-7-4-3-5-8-10/h2-8H,9H2,1H3,(H,12,13)/b6-2+
    • InChI Key: QLDAZEKDPMBLOR-QHHAFSJGSA-N
    • SMILES: O=C(/C=C/C)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.022
  • Boiling Point: 363.5°C at 760 mmHg
  • Flash Point: 215.5°C
  • Refractive Index: 1.535
  • PSA: 29.1
  • LogP: 2.71920
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